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Compound of Interest

Compound Name: (2-Methoxyethyl)boronic acid

Cat. No.: B11924233

Get Quote

Executive Summary & Operational Directive
Status: Non-RCRA Listed (typically), but manage as Hazardous Organic Waste. Primary

Hazard: Irritant (Skin/Eye/Respiratory).[1][2][3] Secondary Hazard (Critical): Potential metabolic

degradation to 2-methoxyethanol/methoxyacetic acid (Reproductive Toxin).

Immediate Action Table:
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Parameter Directive

Waste Stream

Solid Organic Waste (for pure substance) or

Non-Halogenated Organic Solvent Waste (for

solutions).

Compatibility

Segregate from Oxidizers (e.g., H₂O₂, Nitric

Acid). Boronic acids react exothermically with

oxidizers.

Container
High-density polyethylene (HDPE) or Amber

Glass with PTFE-lined cap.

Labeling
"Hazardous Waste - Organic Solid - Irritant."

Add "Contains Boron" if required by local EHS.

Destruction
High-temperature incineration (Standard

Chemical Waste path).

Hazard Identification & Risk Assessment
Synthesizing Safety Data with Chemical Intuition

While standard Safety Data Sheets (SDS) classify (2-Methoxyethyl)boronic acid (CAS

103966-66-1) primarily as a skin and eye irritant (H315, H319) and respiratory irritant (H335), a

deeper chemical analysis reveals latent risks that dictate our disposal protocols.

The "Hidden" Hazard: The Methoxyethyl Side Chain
As a Senior Application Scientist, I must highlight the structural moiety -CH₂CH₂OCH₃. In

biological systems or under specific environmental degradation conditions, methoxyethyl

groups can metabolize or hydrolyze to release 2-methoxyethanol, which is further oxidized to

methoxyacetic acid (MAA).

Mechanism: Alcohol dehydrogenase converts 2-methoxyethanol to methoxyacetaldehyde,

which aldehyde dehydrogenase converts to MAA.

Risk: MAA is a potent testicular toxin and teratogen.
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Operational Implication: Even if the boronic acid itself is not flagged as a reproductive toxin,

treat all waste as if it possesses reproductive toxicity potential. This justifies the use of

incineration over any form of drain disposal or landfilling.

Chemical Stability & Reactivity
Boronic acids are generally stable but susceptible to:

Protodeboronation: In the presence of strong acids or bases at elevated temperatures, the

C-B bond can cleave.

Oxidation: They react rapidly with peroxides (e.g., Hydrogen Peroxide, mCPBA) to form boric

acid and the corresponding alcohol (2-methoxyethanol). Never mix boronic acid waste with

oxidizing waste streams, as this can generate heat and release the toxic alcohol byproduct in

the waste container.

Waste Classification & Regulatory Framework
(RCRA)[4][5]
Proper classification is the first step in compliance. (2-Methoxyethyl)boronic acid is not a P-

listed or U-listed waste under the US Resource Conservation and Recovery Act (RCRA).

However, it must be characterized based on its properties.

Classification Workflow
Is it Listed? No (Not on F, K, P, or U lists).

Is it Characteristic?

Ignitability (D001): No (Solid). Solutions may be D001 if solvent flashpoint <60°C.

Corrosivity (D002): No (pH typically neutral/mildly acidic).

Reactivity (D003): No.[4][5]

Toxicity (D004-D043): Not standard TCLP, but contains Boron (regulated in some

jurisdictions like California or specific EU water directives).
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Conclusion: Manage as Non-Regulated Chemical Waste destined for Incineration.

Note: If mixed with solvents (Acetone, MeOH), the mixture adopts the solvent's hazard

codes (e.g., D001, F003).

Waste: (2-Methoxyethyl)boronic Acid

Is it Pure Solid?

Is it P/U Listed?

Yes

Check Solvent Flashpoint

No (Solution)

Is it Ignitable (D001)?

No

Classify: Non-RCRA Regulated
Manage as: Hazardous Organic Solid

No

Classify: Hazardous Waste (D001/F003)
Manage as: Flammable Waste

Yes > 60°C < 60°C (D001)

Click to download full resolution via product page

Figure 1: Regulatory Classification Decision Tree for (2-Methoxyethyl)boronic acid waste.

Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired reagents, spill cleanup residues, excess solids.
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Container Selection: Use a wide-mouth HDPE jar or a dedicated "Solid Organic Waste"

drum.

Segregation: Ensure no oxidizers (nitrates, permanganates, peroxides) are present in the

container.

Labeling:

Primary Label: "Hazardous Waste - Solid Organic."

Constituents: "(2-Methoxyethyl)boronic acid."

Hazard Checkbox: [x] Irritant [x] Toxic (Precautionary).

Disposal Path: Seal container and transfer to EHS for high-temperature incineration.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, reaction solvents containing the boronic acid.

Solvent Compatibility: Determine the primary solvent.

Non-Halogenated (e.g., Methanol, THF): Use the "Organic Solvents (Non-Halogenated)"

carboy.

Halogenated (e.g., DCM, Chloroform): Use the "Halogenated Waste" carboy.

Quenching (Optional but Recommended for Reactive Mixtures):

If the reaction mixture contains residual active reagents (e.g., Lithium reagents, hydrides),

quench carefully before adding to the waste container.

Note: (2-Methoxyethyl)boronic acid itself does not require quenching; it is stable in

solution.

pH Adjustment: Ensure the waste stream is not highly acidic (< pH 2) or basic (> pH 12.5) to

avoid D002 classification issues, unless your facility has dedicated corrosive waste streams.
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Protocol C: Contaminated Debris
Applicability: Gloves, weigh boats, paper towels.

Bagging: Place all contaminated disposables in a clear, 4-mil polyethylene bag.

Secondary Containment: Place the bag inside the solid waste drum.

Sharps: If using needles/syringes, dispose of in a rigid, puncture-resistant sharps container

labeled "Biohazard/Chemical Sharps."

Emergency Procedures: Spills
In the event of a benchtop spill of (2-Methoxyethyl)boronic acid:

PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Containment:

Solid Spill: Do not dry sweep if dust generation is likely. Cover with a damp paper towel to

suppress dust, then scoop into a waste bag.

Liquid Spill: Absorb with vermiculite or a commercial organic spill pad.

Decontamination: Wipe the surface with a mild soap solution followed by water.

Why Soap? Boronic acids are slightly soluble in water; surfactants aid in lifting the organic

residue.

Verification: Visual inspection.[2][4] If uncertain, a colorimetric test for boron (curcumin

method) can be used, though rarely necessary for small spills.

Scientific Rationale & Compatibility Logic
The following diagram illustrates the critical compatibility logic to prevent accidents in the waste

stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b11924233/docs?utm_src=pdf-body#technical-guide-proper-disposal-and-handling-of-2-methoxyethyl-boronic-acid
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.fishersci.com/store/msds?partNumber=AC344660050&productDescription=2-METHOXYPHENYLBORONIC+A5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(2-Methoxyethyl)boronic Acid

Exothermic Oxidation
Releases 2-Methoxyethanol

DO NOT MIX

Protodeboronation
(Slow Degradation)

Avoid Prolonged Contact
Safe Waste Stream:

Organic Solvents/Solids
Correct Disposal

Oxidizers
(H2O2, KMnO4, Nitric Acid)

 + 

Strong Bases
(NaOH, KOH)

Click to download full resolution via product page

Figure 2: Chemical Compatibility and degradation pathways affecting waste stream selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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